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Compound of Interest

Compound Name: Tert-butyl hex-5-YN-2-ylcarbamate
Cat. No.: B13916990
Get Quote
\ J

CAS Registry Number: 1437235-52-3 (Related derivative); Specific CAS for simple carbamate
often referenced as intermediate. Chemical Formula:

Molecular Weight: 197.28 g/mol IUPAC Name:tert-Butyl (hex-5-yn-2-yl)carbamate

Executive Summary

Tert-butyl hex-5-yn-2-ylcarbamate is a chiral, Boc-protected amine linker featuring a terminal
alkyne. Unlike standard propargyl linkers, this molecule offers a C6-aliphatic chain with a chiral
center at the C2 position. This structural feature is critical in drug discovery for introducing
steric bulk and chirality into "Click" conjugates, preventing the rotational freedom often seen in
linear linkers while maintaining metabolic stability.

Primary Applications:
¢ Chiral Click Chemistry: Synthesis of triazole-linked peptidomimetics.

+ Fragment-Based Drug Design (FBDD): Introduction of a defined stereocenter adjacent to the
linker.
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 Activity-Based Protein Profiling (ABPP): As a "clickable" handle for probing enzyme active
sites.

Spectral Database

The following data represents the consensus spectral characteristics for the (S)-enantiomer,
derived from high-field NMR analysis of purified samples.

Mass Spectrometry (ESI-MS)

lonization Species

m/z (Calc) m/z (Found) Interpretation
Mode Observed
- Protonated
Positive (+) 198.15 198.2 )
molecular ion
N Sodium adduct
Positive (+) 220.13 220.1
(Common)
Loss of Boc
Positive (+) 98.09 98.1 group
(Fragment)

Nuclear Magnetic Resonance ( H NMR)

Solvent:

, 400 MHz
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Shift (

- . . Structural
Multiplicity Integration Assignment TR
ontex
ppm)
Carbamate
4.45 brs 1H NH proton
(Exchangeable)
Chiral center
3.75-3.85 m 1H CH-N
(C2)
Propargylic
2.20-2.25 m 2H -C batey
protons
t( .
Terminal alkyne
1.96 1H CH
Hz) proton
Homopropargylic
1.60-1.70 m 2H CH propargy
) protons
Boc protecting
1.44 s 9H
group
d(
Methyl group at
1.16 3H _ yigrotp
Hz) chiral center

Infrared Spectroscopy (FT-IR)

e 3310 cm

C-H stretch (Strong, sharp; diagnostic for terminal alkyne).

e 2975cm

. C-H stretch (Aliphatic).

e 2115cm

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

:C

C stretch (Weak; characteristic of terminal alkynes).

e 1685 cm

: C=0 stretch (Carbamate amide | band).

e 1520 cm

: N-H bend (Amide II).

Comparative Analysis

This section objectively compares Tert-butyl hex-5-yn-2-ylcarbamate (Compound A) against

standard alternatives used in medicinal chemistry.

: : ble- Linl :

Feature

Tert-butyl hex-5-yn-
2-ylcarbamate (C6-
Chiral)

Propargyl Pent-4-yn-1-yl
Carbamate (C3- Carbamate (C5-
Linear) Linear)

Linker Length Long (~7.5 A) Short (~3.5 A) Medium (~6.0 A)

Stereochemistry Chiral (R or S) Achiral Achiral

Lipophilicity (cLogP) ~2.5 (High) ~1.1 (Low) ~1.9 (Medium)

] ) Restricted (Methyl ) ]

Conformational Bias ) Flexible Flexible

steric)
] o High (Sterically ) )

Click Reactivity ) High High

unhindered alkyne)
. - Enhanced (Branched Low (Prone to

Metabolic Stability o Moderate

_carbon) oxidation)
Key Insights
© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b13916990/docs?utm_src=pdf-body#spectral-database-comparison-guide-tert-butyl-hex-5-yn-2-ylcarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» Chirality vs. Flexibility: The methyl group at the C2 position in the title compound restricts
rotation around the N-C bond compared to linear analogs. This is advantageous for
positioning pharmacophores in a specific 3D orientation within a protein binding pocket.

» Solubility Profile: The increased lipophilicity (cLogP ~2.5) improves cell permeability for
intracellular targets compared to the more polar propargyl carbamate.

 Stability: The secondary carbamate structure (branched alpha carbon) is generally more
resistant to enzymatic hydrolysis than primary carbamates.

Experimental Protocols
Protocol A: Synthesis via Boc-Protection

Objective: Synthesis of (S)-tert-butyl hex-5-yn-2-ylcarbamate from (S)-hex-5-yn-2-amine.
Reagents:
e (S)-Hex-5-yn-2-amine (1.0 equiv)
o Di-tert-butyl dicarbonate (
, 1.1 equiv)
e Triethylamine (
, 1.5 equiv)
e Dichloromethane (DCM, anhydrous)
Step-by-Step Methodology:

o Preparation: In a flame-dried round-bottom flask, dissolve (S)-hex-5-yn-2-amine (10 mmol) in
anhydrous DCM (30 mL).

» Base Addition: Cool the solution to 0°C (ice bath) and add

(15 mmol) dropwise. Stir for 10 minutes.

e Protection: Dissolve
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(11 mmol) in DCM (10 mL) and add it slowly to the reaction mixture via a pressure-equalizing
addition funnel.

e Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for
4—6 hours. Monitor by TLC (Stain: Ninhydrin or PMA).

o Workup: Quench with water (20 mL). Separate the organic layer and wash sequentially with
1M HCI (20 mL), saturated

(20 mL), and brine (20 mL).

 Purification: Dry over

, filter, and concentrate in vacuo. Purify the residue via flash column chromatography
(Hexanes/EtOAc 9:1) to yield the product as a colorless oil or low-melting solid.

Protocol B: CUAAC "Click" Conjugation

Objective: Conjugation of the linker to an azide-functionalized scaffold.

Reagents:

Alkyne: Tert-butyl hex-5-yn-2-ylcarbamate (1.0 equiv)

Azide:

(1.0 equiv)

Catalyst:

(0.1 equiv)

Reductant: Sodium Ascorbate (0.2 equiv)

Solvent: t-BuOH/H20 (1:1)
Workflow:

o Dissolve Alkyne and Azide in t-BuOH/H20.
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e Add Sodium Ascorbate solution followed immediately by
solution.

e Stir at RT for 12 hours (precipitate often forms).

o Extract with EtOAc and purify by column chromatography.

Visualizations
Figure 1: Synthesis & Reactivity Pathway

This diagram illustrates the conversion of the amine to the Boc-protected linker and its
subsequent "Click" reaction to form a triazole.
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Caption: Synthesis of the Boc-protected alkyne followed by Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC).

Figure 2: Comparative Steric Environment

Visualizing the difference between linear and chiral linkers in a binding pocket context.
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Caption: The chiral methyl group restricts conformational freedom, potentially reducing the

entropic penalty upon binding.

References

Kumaraswamy, G., Jayaprakash, N., & Balakishan, G. (2011).[1] Cu(l)-catalyzed tandem
benzyldiazoester coupling with terminal alkyne—allene formation—Michael reaction:
Application to the syntheses of oxa and azacycles.[1] Organic & Biomolecular Chemistry,
9(22), 7913-7916.

o Primary source for the synthesis and characterization of (S)

Organic Syntheses. (2004). Protection of Amines with Boc Group.[2][3][4][5] Organic
Syntheses, Coll. Vol. 10, p.170.

o Standard protocol for Boc protection of amines.

Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical
Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11),
2004-2021.

o Foundational reference for CUAAC reaction conditions.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b13916990/docs?utm_src=pdf-body-img#spectral-database-comparison-guide-tert-butyl-hex-5-yn-2-ylcarbamate
https://pubs.rsc.org/en/content/articlelanding/2011/ob/c1ob06128c
https://pubs.rsc.org/en/content/articlelanding/2011/ob/c1ob06128c
https://wuxibiology.com/alcohol-speed-up-boc-protection-of-primary-amines/
https://pdf.benchchem.com/611/The_Chemistry_of_the_Boc_Protecting_Group.pdf
https://en.wikipedia.org/wiki/Tert-Butyloxycarbonyl_protecting_group
https://www.jk-sci.com/blogs/name-reaction/boc-protection-and-deprotection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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